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Compound of Interest

Compound Name: Tetralead tetraoxide

Cat. No.: B15342068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic susceptibility of tetra
lead tetraoxide (PbsOa4), a compound of significant interest in various scientific and industrial
fields. This document delves into the theoretical underpinnings of its magnetic properties,
presents available data for related lead compounds, and outlines the detailed experimental
protocols for the measurement of magnetic susceptibility.

Theoretical Framework: Understanding
Diamagnetism in Tetralead Tetraoxide

Tetralead tetraoxide, also known as red lead, is a mixed-valence compound containing both
lead(Il) and lead(IV) ions. Its chemical formula is PbzOa4. The magnetic properties of a material
are determined by the behavior of its electrons in an applied magnetic field. Materials are
broadly classified as diamagnetic, paramagnetic, or ferromagnetic.

Based on its electronic structure, with paired electrons in the lead and oxide ions, tetra lead
tetraoxide is expected to be a diamagnetic material. In diamagnetic substances, the application
of an external magnetic field induces a weak magnetic field in the opposite direction, leading to
repulsion. This results in a small, negative magnetic susceptibility.
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Quantitative Data on the Magnetic Susceptibility of
Lead Compounds

While specific experimental data for the magnetic susceptibility of tetra lead tetraoxide (PbsOa4)
is not readily available in standard reference materials, we can infer its likely magnetic behavior
by examining related lead compounds. The following table summarizes the molar magnetic
susceptibility for elemental lead and several lead compounds.

Molar Magnetic

Compound Chemical Formula Susceptibility (xm)
(cm3Imol)

Lead Pb -23.0 x 10~ (at 298 K)

Lead(Il) Oxide PbO -42.0 x 10-°

Lead(ll) Phosphate Pb3(POa): -182.0 x 10-°

Lead(ll) Sulfate PbSOa4 -69.7 x 10-°

Lead(ll) Sulfide PbS -83.6 x 10-°

Data sourced from
comprehensive databases of
magnetic properties of

inorganic compounds.

The consistently negative values of molar magnetic susceptibility for these lead compounds
strongly support the assertion that tetra lead tetraoxide is also diamagnetic. The magnitude of
its magnetic susceptibility is anticipated to be in a similar range.

Experimental Protocols for Determining Magnetic
Susceptibility

The magnetic susceptibility of a solid powder like tetra lead tetraoxide can be experimentally
determined using several well-established methods. The two most common techniques are the
Gouy method and the Faraday method.
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The Gouy Method

The Gouy method is a classical and widely used technique for measuring the magnetic
susceptibility of a sample. It relies on measuring the apparent change in mass of a sample
when it is suspended in a magnetic field.

Methodology:

o Sample Preparation: The tetra lead tetraoxide powder is packed uniformly into a long,
cylindrical tube (Gouy tube). The length and diameter of the tube are precisely measured.

o Apparatus Setup: A Gouy balance is used, which consists of an analytical balance from
which the sample tube is suspended. The bottom of the tube is positioned between the poles
of a powerful electromagnet, while the top of the tube is outside the magnetic field.

« Initial Measurement (Field Off): The mass of the sample tube is accurately measured in the
absence of a magnetic field (mo).

e Second Measurement (Field On): The electromagnet is switched on, and a strong, uniform
magnetic field (H) is applied. The apparent mass of the sample tube is measured again (m1).

e Calculation: The change in mass (Am = m1 - mo) is used to calculate the volume
susceptibility (k) and subsequently the molar magnetic susceptibility (xm) using the following
formula:

xm=2*g*Am*M)/(A*H2*p)
Where:

o g is the acceleration due to gravity

[e]

Am is the change in mass

M is the molar mass of PbzOa

o

[¢]

Ais the cross-sectional area of the sample tube

[¢]

H is the magnetic field strength
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o pis the density of the PbsOa4 sample

The Faraday Method

The Faraday method is another sensitive technique for measuring magnetic susceptibility.
Unlike the Gouy method, which uses a uniform magnetic field, the Faraday method employs a
non-uniform magnetic field.

Methodology:

Sample Preparation: A small amount of the tetra lead tetraoxide powder is placed in a
sample holder.

e Apparatus Setup: The sample holder is suspended from a sensitive microbalance and
positioned in a region of a non-uniform magnetic field where the product of the field strength
and its gradient (H * dH/dx) is constant.

o Force Measurement: The magnetic field exerts a force on the sample, which is proportional
to its magnetic susceptibility. This force is measured by the microbalance.

o Calculation: The molar magnetic susceptibility (xm) is calculated using the formula:
xm=(F*M)/(m*H *dH/dx)
Where:
o F is the measured force

M is the molar mass of PbzOa

[¢]

[e]

m is the mass of the sample

o

H is the magnetic field strength at the sample

[¢]

dH/dx is the magnetic field gradient

Visualizing Experimental Workflows

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15342068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To provide a clearer understanding of the experimental processes, the following diagrams
illustrate the workflows for the Gouy and Faraday methods.

Prepare Pb304 Sample in Gouy Tube

'

Suspend Tube from Analytical Balance

'

Position Bottom of Tube Between Magnet Poles

'

Measure Mass (Field Off) -> m0

'

Apply Magnetic Field (H)

'

Measure Mass (Field On) -> m1

'

Calculate Change in Mass (Am = m1 - m0)

'

Calculate Molar Magnetic Susceptibility (ym)

Click to download full resolution via product page

Caption: Workflow for the Gouy Method.
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Place Pb304 Sample in Holder

¢

Suspend Holder from Microbalance

¢

Position Sample in Non-Uniform Magnetic Field

¢

Apply Magnetic Field (H) with Gradient (dH/dx)

¢

Measure Force (F) on the Sample

¢

Calculate Molar Magnetic Susceptibility (ym)

Click to download full resolution via product page

Caption: Workflow for the Faraday Method.

Conclusion

Tetralead tetraoxide (PbsOa) is anticipated to be a diamagnetic material with a small, negative
magnetic susceptibility. While a precise experimentally determined value is not readily found in
the literature, its magnetic properties can be accurately measured using established techniques
such as the Gouy or Faraday balance methods. The data from related lead compounds provide
a strong indication of its diamagnetic nature. For researchers and professionals in drug
development and other scientific fields, understanding the magnetic properties of this
compound is crucial for its application and for interpreting experimental results where magnetic
fields are involved.
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 To cite this document: BenchChem. [Unveiling the Magnetic Nature of Tetralead Tetraoxide:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15342068#magnetic-susceptibility-of-tetralead-
tetraoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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